5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid

• IUPAC Name: 5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H13NO4/c1-9-3-2-4-10(7-9)14(18)16-13-6-5-11(17)8-12(13)15(19)20/h2-8,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: SVCYDIQFYLNSGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• Solubility: >40.7 [ug/mL] (The mean of the results at pH 7.4)

Description

5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid is an organic compound that belongs to the class of hydroxybenzoic acids This compound is characterized by the presence of a hydroxyl group (-OH) and a benzoylamino group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid can be achieved through a multi-step process involving several key reactions:

Reduction: Conversion of the nitro group to an amine group (-NH2).

Acylation: Introduction of the benzoyl group through a Friedel-Crafts acylation reaction.

Hydroxylation: Introduction of the hydroxyl group to the benzene ring.

These reactions typically require specific reagents and conditions, such as concentrated sulfuric acid for nitration, hydrogen gas and a metal catalyst for reduction, and aluminum chloride for Friedel-Crafts acylation .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: Conversion of the hydroxyl group to a carbonyl group.

Reduction: Reduction of the benzoyl group to a hydroxyl group.

Substitution: Replacement of the hydroxyl or benzoylamino group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are used under specific conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a quinone derivative, while reduction may yield a hydroxybenzyl derivative.

Scientific Research Applications

5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antioxidant and antibacterial properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: It may interact with enzymes, receptors, and other proteins involved in various biological processes.

Pathways: It may modulate signaling pathways related to inflammation, oxidative stress, and cell proliferation

Comparison with Similar Compounds

Similar Compounds

5-hydroxy-2-methylbenzoic acid: Similar structure but lacks the benzoylamino group.

3-hydroxybenzoic acid: Similar structure but lacks the methyl and benzoylamino groups.

2-hydroxybenzoic acid (salicylic acid): Similar structure but lacks the methyl and benzoylamino groups.

Uniqueness

5-hydroxy-2-[(3-methylbenzoyl)amino]benzoic acid is unique due to the presence of both the hydroxyl and benzoylamino groups, which confer distinct chemical properties and potential biological activities compared to its analogs .